Cas no 56857-92-2 (1H-Indole, 2,3-dihydro-1-(1-oxopropyl)-)

1H-Indole, 2,3-dihydro-1-(1-oxopropyl)- structure
56857-92-2 structure
Product Name:1H-Indole, 2,3-dihydro-1-(1-oxopropyl)-
CAS No:56857-92-2
MF:C11H13NO
MW:175.227022886276
CID:347650
PubChem ID:966579
Update Time:2025-04-19

1H-Indole, 2,3-dihydro-1-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2,3-dihydro-1-(1-oxopropyl)-
    • 1-(2,3-dihydroindol-1-yl)propan-1-one
    • Z30624434
    • 56857-92-2
    • 1-propionylindoline
    • DTXSID90359498
    • AKOS001215722
    • NCGC00335053-01
    • SCHEMBL5006023
    • 1-(Indolin-1-yl)propan-1-one
    • CS-0363687
    • AB01328082-02
    • 1-(2,3-dihydro-1H-indol-1-yl)propan-1-one
    • HMS1630E15
    • Inchi: 1S/C11H13NO/c1-2-11(13)12-8-7-9-5-3-4-6-10(9)12/h3-6H,2,7-8H2,1H3
    • InChI Key: YYCFBYYIVQXFJK-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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